(1-Cyclopropyl-2-piperidin-1-ylethyl)methylamine
Overview
Description
Scientific Research Applications
Mechanistic Insights
- Monoamine Oxidase B (MAO-B) Inactivation Mechanism : Research indicates that compounds like 1-cyclopropyl-4-hydroxy-4-(2-methylphenyl)piperidine N-oxide could serve as models for understanding the inactivation of MAO-B by cyclopropylamines. This is important for grasping how certain amines could deactivate enzymes involved in neurotransmitter degradation (Wang & Castagnoli, 1995).
Bioactive Compound Synthesis
- Anti-Acetylcholinesterase (Anti-AChE) Inhibitors : A study highlights the synthesis of compounds like 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine, which are potent anti-AChE inhibitors, potentially beneficial for conditions like Alzheimer's disease (Sugimoto et al., 1995).
- Synthesis of Bioactive Heterocycles : Research on the synthesis of complex compounds like 7-chloro-5-cyclopropyl-9-methyl-10-(2-piperidin-1-yl-ethyl)-5,10-dihydro-4,5,6,10-tetraaza-dibenzo[a, d] cyclohepten-11-one, a bioactive heterocycle, contributes to understanding the structural properties of potential drug candidates (Thimmegowda et al., 2009).
Antidepressant Activity
- Evaluating Antidepressant Properties : Some piperidine derivatives are examined for their antidepressant activity, contributing to the understanding of new potential treatments for depression (Kumar et al., 2004).
Cognitive Dysfunction Studies
- Impact on Cognitive Dysfunction : A study investigates the effect of specific sigma receptor ligands on phencyclidine-induced cognitive dysfunction, highlighting the potential therapeutic applications of these compounds (Ogawa et al., 1994).
Cancer Research
- Cytotoxic and Anticancer Agents : Research into compounds like 4-(beta-arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols reveals a new class of cytotoxic agents, which could be significant in developing cancer treatments (Dimmock et al., 1998).
Enzyme Inhibition and Interaction
- Exploring Enzyme Inhibition : Studies on compounds like 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine analogues provide insights into the inhibition and inactivation of monoamine oxidase, contributing to the understanding of enzyme interactions (Hiebert & Silverman, 1988).
properties
IUPAC Name |
1-cyclopropyl-N-methyl-2-piperidin-1-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-12-11(10-5-6-10)9-13-7-3-2-4-8-13/h10-12H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZZAHGODAJSKSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(CN1CCCCC1)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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